![molecular formula C15H16N2O2 B1335941 2-(1,1'-Biphenyl-4-yloxy)propanohydrazide CAS No. 587852-93-5](/img/structure/B1335941.png)
2-(1,1'-Biphenyl-4-yloxy)propanohydrazide
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Description
2-(1,1'-Biphenyl-4-yloxy)propanohydrazide (2-BPOH) is a small molecule that has been used in a variety of scientific research applications. It is a hydrazide compound that is synthesized from the reaction of 1,1'-biphenyl-4-yloxypropanol and hydrazine. 2-BPOH has been used in a variety of biochemical and physiological studies due to its ability to form stable covalent bonds with proteins and other biomolecules.
Scientific Research Applications
Tyrosinase Inhibition
- Biphenyl-based compounds, including those related to 2-(1,1'-Biphenyl-4-yloxy)propanohydrazide, have shown significant anti-tyrosinase activities, indicating potential use in treatments targeting pigmentation disorders or skin lightening (Kwong et al., 2017).
Anti-Inflammatory Activity
- Benzohydrazides bearing Biphenyl moiety, similar to this compound, have demonstrated moderate to high anti-inflammatory activities, suggesting their potential use in treating inflammatory conditions (Reddy & Kathale, 2017).
Anticancer Evaluation
- Certain derivatives of this compound, especially those with naphthalen-ylmethyl or naphthalen-yloxymethyl groups, have been evaluated for anticancer properties, showing moderate activity on specific cancer cell lines (Salahuddin et al., 2014).
Liquid Crystal Formation
- The synthesis of derivatives like 8-[4′-propoxy(1,1-biphenyl)-yloxy]-octanoic acid, closely related to this compound, has been explored for their ability to form thermotropic liquid crystals, indicating potential applications in materials science (Li, 2009).
Antimicrobial Activity
- Novel hydrazide derivatives, akin to this compound, have been investigated for their antimicrobial properties, showing varying degrees of microbial inhibition (Meshcheryakova et al., 2021).
Antimalarial Activity
- 5-[(7-Chloro-4-quinolinyl)amino]-3-[(alkylamino)methyl] [1,1'-biphenyl]-2-ols and N omega-oxides, structurally similar to this compound, have shown significant antimalarial activity, presenting a potential avenue for developing new antimalarial drugs (Werbel et al., 1986).
Antioxidant Potential
- N′-Benzylidene-2-(2-fluorobiphenyl)propanehydrazides, derivatives of this compound, have been synthesized and shown to possess antioxidant potential, indicating possible use in pharmaceutical applications (Zaheer et al., 2015).
Properties
IUPAC Name |
2-(4-phenylphenoxy)propanehydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-11(15(18)17-16)19-14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-11H,16H2,1H3,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFMVOBJHZPFTGI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NN)OC1=CC=C(C=C1)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10392943 |
Source
|
Record name | 2-(1,1'-biphenyl-4-yloxy)propanohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10392943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
587852-93-5 |
Source
|
Record name | 2-(1,1'-biphenyl-4-yloxy)propanohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10392943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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